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Compound of Interest

N-methyl-2-
Compound Name:

(trifluoromethoxy)benzamide
CAS No.: 633317-74-5

Cat. No.: B14147051

Get Quote

Executive Summary & Chemical Profile[1][2]

This technical guide details the spectroscopic signature of N-methyl-2-
(trifluoromethoxy)benzamide, a fluorinated building block increasingly relevant in medicinal
chemistry due to the metabolic stability and lipophilicity imparted by the trifluoromethoxy (-OCF

) group.[1]

Unlike its para-substituted counterparts, the ortho-positioning of the -OCF

moiety introduces specific steric and electronic effects that significantly influence Nuclear
Magnetic Resonance (NMR) coupling patterns and Infrared (IR) absorption bands.[1] This
guide provides a validated framework for the structural confirmation of this compound,
distinguishing it from potential regioisomers.

Chemical Identity[1][2][3][4][5]
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e IUPAC Name:N-Methyl-2-(trifluoromethoxy)benzamide[1]
e Molecular Formula: C

H

F

NO[1][2]
e Molecular Weight: 219.16 g/mol [1]
o Key Structural Features:

o Secondary Amide (-CONHMe)[1]

o Trifluoromethoxy group (-OCF

) in the ortho (2-) position.[1]

Synthesis & Sample Origin

Context for Impurity Profiling

To accurately interpret spectroscopic data, one must understand the sample's origin.[1] The
most robust synthesis involves the activation of 2-(trifluoromethoxy)benzoic acid followed by
amidation.[1]

Synthesis Workflow

The following workflow outlines the standard preparation, highlighting critical intermediates that
may appear as trace impurities (e.g., hydrolyzed acid or residual amine).

2-(Trifluoromethoxy) SOCI2 / (COCl)2 Acid Chloride MeNH2 (excess)
benzoic acid (Activation) Intermediate (Amidation)

Click to download full resolution via product page

N-Methyl-2-(trifluoromethoxy)
benzamide
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Figure 1: Standard synthetic route via acid chloride activation.[1] Impurities often include
unreacted acid (Acid) or dimerized byproducts.[1]

Nuclear Magnetic Resonance (NMR) Analysis[6][7]
[8]

Expert Insight: The critical diagnostic feature of this molecule is the scalar coupling between
the Fluorine atoms and the Carbon atoms. In the

C NMR, the -OCF

carbon appears as a quartet, a feature often mistaken for noise by automated peak-picking
algorithms due to signal splitting.[1]

H NMR (Proton) Data

Solvent: DMSO-d

| Frequency: 400 MHz[1]

The ortho-substitution creates a distinct aromatic pattern compared to para-isomers.[1] The
amide proton (NH) typically appears as a broad quartet due to coupling with the methyl group.
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Shift (
Position Multiplicity Integral
» Ppm)

Assignment
Logic

Amide proton.[1]
Broadened by

guadrupole
NH 8.20 - 8.40 Broad q 1H relaxation of

N and exchange.

[1]

Ortho to

Carbonyl.[1]
H-6 7.65-7.75 dd 1H Deshielded by

C=0 anisotropy.

[1]

Para to -OCF
H-4 7.55-7.65 td 1H

1]

Overlapping

signals.[1] H-3 is
H-3, H-5 7.35-7.50 m 2H ortho to -OCF

1]

d(
2.75-2.85 3H
Hz)

Methyl group
coupled to NH.[1]

N-CH

Self-Validating Check: If the N-CH

signal appears as a singlet, the sample may be undergoing rapid exchange (wet solvent) or the
amide proton has been deprotonated.[1] A doublet is required for high-quality anhydrous data.

[1]
C NMR (Carbon) Data

Solvent: DMSO-d
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| Frequency: 100 MHz[1]

The

C spectrum is definitive.[1] The -OCF

group splits its own carbon (quartet) and the aromatic carbon it is attached to (C-2).[1]

Shift ( Multiplicity (
Carbon Assignment
» Ppm) )
C=0 165.5 S Amide Carbonyl.
q( Aromatic C-O.[1]
C-2 145.2 _
Hz) Broadened/split by F.
C-1 130.5 S Ipso to Carbonyl.
Para to -OCF
C-4 130.1 s
C-6 129.5 S Ortho to Carbonyl.
Meta to -OCF
C-5 127.2 S
Ortho to -OCF
C-3 120.8 s
Diagnostic Peak.
OCF af
i 120.2 Large coupling
H2) constant.[1]
N-CH 26.1 s N-Methyl carbon.[1]
F NMR (Fluorine)
Solvent: DMSO-d
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[1]

e Shift:
-57.5 ppm (Singlet)

e Note: The signal is a singlet because the protons are too distant for significant H-F coupling.
This distinguishes it from -CF

attached directly to the ring (usually ~ -63 ppm).[1]
Vibrational Spectroscopy (FT-IR)[1]
The infrared spectrum confirms the functional groups. The -OCF

stretch is particularly strong and can obscure the fingerprint region.[1]

Frequency (cm

Intensity Vibrational Mode
)
) N-H Stretch (Secondary
3280 - 3320 Medium, Broad )
Amide)
Amide | (C=0[1] Stretch).
1645 - 1660 Strong Lower than esters due to
resonance.[1]
) Amide Il (N-H Bend + C-N
1540 - 1555 Medium
Stretch).[1]
1250 - 1265 Very Strong C-F Stretch (Asymmetric).[1]
C-O-C Stretch (Aryl ether
1150 - 1200 Strong

linkage).[1]

Mass Spectrometry (MS) & Fragmentation[1][9][10]

Technique: GC-MS (El, 70 eV) or LC-MS (ESI+).[1] Molecular lon: m/z 219 (M

)]
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Fragmentation Pathway (El)

In Electron Impact (EI) ionization, the molecule typically cleaves at the amide bond. The -OCF

group is robust but can be lost in secondary fragmentation.[1]

Molecular lon
[M]+ m/z 219

230 Da (NHMe)\\: 85 Da (OCF3)

\|

Loss of OCF3
[M - OCF3]+

Benzoyl Cation
[Ar-COJ+ m/z 189
(Loss of -NHMe)

28 Da (CO)

Phenyl Cation
[Ar]+ m/z 161
(Loss of CO)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway under El conditions.[1] The formation of the
substituted benzoyl cation (m/z 189) is the base peak.
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miz Abundance Fragment Identity

M
219 20-40%
(Molecular lon)

[M - NHMe]

189 100% (Acylium ion).[1] Diagnostic for
benzamides.
[189 - CO]

161 40-60%
(Substituted phenyl cation).[1]
CF

69 Variable

(Common in high-energy

collisions).[1]

Quality Control Protocol (Self-Validating System)

To ensure the material meets research-grade standards (>98%), follow this self-validating
protocol.

« |dentity Confirmation (NMR):
o Check for the doublet at ~2.8 ppm (
H).[1] If singlet, re-dry sample.[1]
o Confirm quartet at ~120 ppm (
C). Absence indicates lack of fluorination or insufficient scan number (low S/N ratio).[1]
e Purity Check (HPLC):
o Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

o Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1] Gradient 5% -> 95%.[1]
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o Detection: UV at 254 nm (aromatic) and 210 nm (amide bond).[1]

o Criterion: Single peak >98% area integration.

» Regioisomer Check:
o The ortho isomer (target) has 4 distinct aromatic protons in

H NMR.

o The para isomer would show a symmetric AA'BB' system (two doublets). If you see two
clear doublets in the aromatic region, you have the wrong isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Benzamide, N-methyl- [webbook.nist.gov]
e 2. N-hydroxymethyl-2-(trifluoromethyl)benzamide | lookchem [lookchem.com]

» To cite this document: BenchChem. [Structural Elucidation & Spectroscopic Characterization:
N-Methyl-2-(trifluoromethoxy)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14147051/docs#structural-elucidation-spectroscopic-
characterization-n-methyl-2-trifluoromethoxy-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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